Cas no 124061-53-6 (Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester)
124061-53-6 structure
Product Name:Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester
CAS No:124061-53-6
MF:C16H10F6O2
MW:348.239825725555
CID:1215343
Update Time:2024-08-02
Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester
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- Inchi: 1S/C16H10F6O2/c17-15(18,19)12-5-1-3-10(7-12)9-24-14(23)11-4-2-6-13(8-11)16(20,21)22/h1-8H,9H2
- InChI Key: JEDQXUFHMSTWPI-UHFFFAOYSA-N
- SMILES: C(OCC1=CC=CC(C(F)(F)F)=C1)(=O)C1=CC=CC(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 348.0585
Experimental Properties
- Density: 1.365±0.06 g/cm3(Predicted)
- Boiling Point: 341.9±42.0 °C(Predicted)
- PSA: 26.3
Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
124061-53-6 (Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester) Related Products
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